
A Comprehensive Technical Guide to
Hexamethyldisilathiane (CAS 3385-94-2)

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Hexamethyldisilathiane

Cat. No.: B1360051 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Hexamethyldisilathiane (HMDS), CAS number 3385-94-2, is a versatile organosilicon reagent

with significant applications in organic synthesis.[1][2] This technical guide provides an in-depth

overview of its properties, key synthetic applications, and detailed experimental protocols.

Chemical and Physical Properties
Hexamethyldisilathiane, also known as Bis(trimethylsilyl) sulfide or (TMS)₂S, is a colorless to

slightly yellow liquid with a characteristic foul odor.[2][3] It is an aprotic source of sulfide and is

utilized as a silylating agent and a reagent for the transfer of a sulfur atom.[1][2][4]

Table 1: Physicochemical Properties of Hexamethyldisilathiane
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Property Value Reference(s)

CAS Number 3385-94-2 [1]

Molecular Formula C₆H₁₈SSi₂ [1][2]

Molecular Weight 178.44 g/mol [1][2]

Appearance
Clear colorless to slightly

yellow liquid
[2]

Boiling Point 164 °C (lit.) [1][2][5]

Density 0.846 g/mL at 25 °C (lit.) [1][2][5]

Refractive Index (n20/D) 1.4586 (lit.) [1][2][5]

Flash Point 23 °C (73.4 °F) - closed cup [6]

Solubility
Soluble in tetrahydrofuran and

toluene; hydrolyzes in water.
[2]

SMILES String
C--INVALID-LINK--(C)S--

INVALID-LINK--(C)C
[5]

InChI Key
RLECCBFNWDXKPK-

UHFFFAOYSA-N
[5]

Spectroscopic Data
While specific spectra for Hexamethyldisilathiane were not directly available in the search, its

structural analogues provide insight into expected spectral characteristics. For

Hexamethyldisiloxane (CAS 107-46-0), the ¹H NMR spectrum is straightforward, showing a

single peak for the methyl protons.[7] Similarly, Hexamethyldisilazane (CAS 999-97-3) also

displays a simple ¹H NMR spectrum.[8] Infrared and mass spectrometry data are also available

for these related compounds.[9][10] It is anticipated that the ¹H NMR spectrum of

Hexamethyldisilathiane would show a single resonance for the 18 equivalent protons of the

two trimethylsilyl groups.
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Key Synthetic Applications and Experimental
Protocols
Hexamethyldisilathiane is a key reagent in a variety of organic transformations, primarily

serving as a sulfur source.[6][11]

Synthesis of Thioamides from Amides
Hexamethyldisilathiane is used for the conversion of amides and lactams to their

corresponding thioamides and thiolactams.[6][12] This transformation is often facilitated by the

use of an oxophilic promoter to generate a Vilsmeier-type intermediate, which is then thionated

in situ.[12]

Experimental Protocol:

Reactants: Secondary or tertiary amide or lactam.[12]

Reagents: Hexamethyldisilathiane ((TMS)₂S), oxophilic promoter (e.g., phosphorus

oxychloride, triphosgene, or oxalyl chloride).[12]

Procedure Outline:

To a solution of the amide or lactam, add the oxophilic promoter to generate the

intermediate chloro iminium ion.[12]

Introduce Hexamethyldisilathiane to the reaction mixture for in situ thionation.[12]

The reaction yields are reported to be good to excellent for secondary and tertiary

systems.[12]
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Caption: Workflow for the synthesis of thioamides using Hexamethyldisilathiane.

Direct Synthesis of Diallyl Sulfides from Allyl Alcohols
Hexamethyldisilathiane serves as a sulfur source for the direct synthesis of diallyl sulfides

from allyl alcohols in the presence of a Lewis acid catalyst.[13]

Experimental Protocol:

Reactants: Allyl alcohol (1.0 equivalent).[13]

Reagents: Hexamethyldisilathiane (≈0.55 equivalents), Boron trifluoride diethyl etherate

(BF₃·OEt₂) (0.8–1.1 equivalents).[13]

Solvent: Dichloromethane (CH₂Cl₂).[13]

Procedure Outline:

Combine the allyl alcohol, Hexamethyldisilathiane, and BF₃·OEt₂ in dichloromethane at

room temperature.[13]

The reaction typically yields diallyl sulfides in the range of 60–90%.[13]
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Caption: Synthesis of diallyl sulfides from allyl alcohols.

Synthesis of Transition Metal Sulfides
Hexamethyldisilathiane is a valuable reagent for the low-temperature synthesis of anhydrous

transition metal sulfides from metal halides.[14][15]

Experimental Protocol:

Reactants: Transition metal halide (e.g., TiCl₄, NbCl₅, TaCl₅, MoCl₅).[14]

Reagent: Hexamethyldisilathiane.[14]

Solvent: Diethyl ether or toluene.[14]

Procedure Outline:

React the transition metal halide with Hexamethyldisilathiane in an appropriate solvent

(e.g., diethyl ether) at room temperature.[14]

This initial reaction forms a precipitate.[14]
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The precipitate is then annealed under a hydrogen sulfide (H₂S) atmosphere at high

temperatures (e.g., 800 °C) to yield the crystalline transition metal sulfide (e.g., TiS₂).[14]

[15]
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Caption: General workflow for transition metal sulfide synthesis.

Bis-O-demethylation of Aryl Methyl Ethers
Hexamethyldisilathiane can be employed in the demethylation of aryl methyl ethers.[4][6]

Experimental Protocol:

Reactants: Aryl methyl ether.

Reagents: Hexamethyldisilathiane.

Note: The available search results indicate the use of Hexamethyldisilathiane for this

purpose but do not provide a detailed, standalone protocol. The original research paper by

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://researchportal.bath.ac.uk/en/publications/the-use-of-hexamethyldisilathiane-for-the-synthesis-of-transition/
https://www.researchgate.net/publication/257114053_The_use_of_hexamethyldisilathiane_for_the_synthesis_of_transition_metal_sulfides
https://www.benchchem.com/product/b1360051?utm_src=pdf-body-img
https://www.benchchem.com/product/b1360051?utm_src=pdf-body
https://pubs.acs.org/doi/10.1021/jo00311a016
https://www.sigmaaldrich.com/SG/en/product/aldrich/283134
https://www.benchchem.com/product/b1360051?utm_src=pdf-body
https://www.benchchem.com/product/b1360051?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1360051?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hwu et al. should be consulted for specific conditions.[4][6]

Versatility in Organic Synthesis
Hexamethyldisilathiane's utility stems from its ability to act as a soft nucleophile and a

convenient, anhydrous source of sulfide. This dual reactivity allows it to participate in a wide

range of synthetic transformations.

Synthetic Applications
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Caption: Applications of Hexamethyldisilathiane in organic synthesis.

Safety and Handling
Hexamethyldisilathiane is a flammable liquid and is toxic if swallowed, in contact with skin, or

if inhaled.[6] It reacts with water and moisture to release toxic hydrogen sulfide gas.[2][3]

Therefore, it should be handled in a well-ventilated fume hood, and appropriate personal

protective equipment, including gloves and safety glasses, should be worn.[6] Store in a cool,

dry, and well-ventilated area away from sources of ignition.[2]

This guide provides a summary of the key technical information regarding

Hexamethyldisilathiane. For detailed experimental procedures and safety information, it is

crucial to consult the original research articles and relevant safety data sheets.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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